3-(3-(aminomethyl)azetidin-1-yl)-1-methylpyrazin-2(1H)-one

• IUPAC Name: 3-[3-(aminomethyl)azetidin-1-yl]-1-methylpyrazin-2-one
• InChI: InChI=1S/C9H14N4O/c1-12-3-2-11-8(9(12)14)13-5-7(4-10)6-13/h2-3,7H,4-6,10H2,1H3
• InChI Key: YGJUYSTWRVLMIO-UHFFFAOYSA-N
• Canonical SMILES: CN1C=CN=C(C1=O)N2CC(C2)CN
• Molecular Formula: C9H14N4O
• Molecular Weight: 194.23 g/mol

Description

3-(3-(Aminomethyl)azetidin-1-yl)-1-methylpyrazin-2(1H)-one, also known as AMAP, is an organic compound that has been widely studied due to its potential applications in the field of medicine and biochemistry. It has been used as a chemical intermediate in the synthesis of various pharmaceutical and industrial products, and has also been investigated for its potential as an anti-inflammatory, antifungal, and antiviral agent.

Scientific Research Applications

Synthesis and Structural Characterization

The synthesis of azetidine derivatives, including those related to "3-(3-(aminomethyl)azetidin-1-yl)-1-methylpyrazin-2(1H)-one," has been a subject of interest for researchers. For example, the preparation and deamination of 1-t-Butyl-3-amino-, 1-t-Butyl-3-aminomethyl-, and 1-t-Butyl-2-aminomethylazetidine have been explored, highlighting methods to obtain azetidine derivatives and their subsequent transformation into corresponding alcohols through deamination processes (Chen et al., 1972).

Biological Activities

Azetidine derivatives have been synthesized and evaluated for their potential as antibacterial agents. For instance, some 3-chloro-4-(substituted phenyl)-1-{[2-oxo-2-(5-phenyl-1Htetrazol1-yl) ethyl] amino} azetidin-2-one compounds demonstrated significant activity against bacteria and fungi, indicating their utility in addressing microbial resistance (Mohite & Bhaskar, 2011).

Chemical Properties and Reactions

The exploration of azetidines, azetines, and azetes includes discussions on their chemical properties, synthesis from acyclic precursors, and transformations into various useful compounds. The study extends to the application of azetidines and azetidin-2-ones (β-lactams) in producing β-amino acids, amides, and other heterocyclic compounds, highlighting their versatility in organic synthesis and potential pharmaceutical applications (Singh et al., 2008).

Antimicrobial Activity

Further research into the antimicrobial efficacy of azetidinone derivatives reveals their potential against various bacterial strains. The synthesis, characterization, and evaluation of these compounds provide insights into their structure-activity relationships and pave the way for developing new antimicrobial agents with enhanced efficacy (Desai & Dodiya, 2014).